Cas no 1448136-92-2 (3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448136-92-2
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 5404216
• Update Time: 2025-06-12

3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-(furan-2-yl)methanone
• 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C15H15ClN2O3/c16-12-3-1-7-17-14(12)21-11-5-8-18(9-6-11)15(19)13-4-2-10-20-13/h1-4,7,10-11H,5-6,8-9H2
• InChI Key： AKKKDQRNZSCRBU-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine

3-Chloro-2-{[1-(Furan-2-Carbonyl)piperidin-4-yl]oxy}pyridine: A Comprehensive Overview

3-Chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448136-92-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine.

Chemical Structure and Properties

3-Chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine is a heterocyclic compound with a molecular formula of C₁₆H₁₅ClNO₃. The molecule consists of a pyridine ring substituted with a chloro group at the 3-position and an oxy group at the 2-position. The oxy group is further substituted by a piperidine ring, which is itself functionalized with a furan-2-carbonyl group. This intricate structure confers unique chemical properties to the compound, including solubility, stability, and reactivity. The presence of the chloro and furan groups also contributes to its potential biological activity.

Synthesis Methods

The synthesis of 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common approach is to start with 3-chloropyridin-2(1H)-one, which is then reacted with 1-(furan-2-carbonyl)piperidin-4-ol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction forms an intermediate that can be further modified to obtain the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Biological Activities

3-Chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the most notable findings is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as Alzheimer's disease and chronic obstructive pulmonary disease (COPD). Additionally, studies have demonstrated that this compound can modulate ion channels and receptors, making it a potential candidate for treating neurological disorders.

Clinical Applications and Research Advancements

The therapeutic potential of 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine has been explored in several preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. In clinical trials, it has been evaluated for its safety and efficacy in treating conditions such as Alzheimer's disease and COPD. Early results have been encouraging, with the compound demonstrating good tolerability and significant improvements in cognitive function and lung function.

Current Research Trends

The ongoing research on 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine is focused on optimizing its pharmacological properties and expanding its therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of this compound. Additionally, researchers are investigating its potential synergistic effects when used in combination with other drugs or therapies. These efforts aim to maximize the therapeutic benefits while minimizing side effects.

Conclusion

In conclusion, 3-chloro-2-{[1-(furan-2-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448136-92-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions.